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Compound of Interest

Compound Name: 4-Methylanisole-d3

Cat. No.: B12395921

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Methylanisole-d3, a deuterated analog of 4-methylanisole. This document is
intended for use by professionals in research, scientific, and drug development fields, offering
detailed data, experimental methodologies, and workflow visualizations to support its
application as an internal standard in quantitative analyses.

Introduction

4-Methylanisole-d3 is the deuterium-labeled version of 4-methylanisole (also known as p-
methoxytoluene).[1] Stable isotope-labeled compounds are critical tools in analytical chemistry,
particularly in mass spectrometry-based quantification assays, where they serve as ideal
internal standards. The incorporation of deuterium atoms results in a compound that is
chemically identical to its non-labeled counterpart but has a higher molecular weight. This mass
difference allows for its distinct detection by a mass spectrometer, enabling precise and
accurate quantification of the non-labeled analyte in complex matrices by correcting for
variations in sample preparation and instrument response. 4-Methylanisole itself is a naturally
occurring compound found in oils like Ylang Ylang and is used as a food flavoring agent.[1]

Chemical and Physical Properties

The physical properties of 4-Methylanisole-d3 are not widely published. However, they are
expected to be very similar to those of the unlabeled 4-methylanisole. The primary difference
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lies in the molecular weight due to the presence of three deuterium atoms.

Table 1. Chemical Properties of 4-Methylanisole-d3

Property Value Reference
1-methoxy-4-(methyl-

IUPAC Name
d3)benzene

Synonyms 4-Methoxytoluene-d3 [1]

CAS Number 14202-49-4 [1]

Molecular Formula CsH7Ds30 [1]

Molecular Weight 125.18 g/mol [1]
COC1=CC=C(C=C1)C([2H])

SMILES [1]

([2HD[2H]

Table 2: Physical Properties of 4-Methylanisole (Non-deuterated) (These properties are

expected to be comparable to 4-Methylanisole-d3)

Property Value Reference(s)
Physical State Liquid at room temperature [21[31[41[5]
Appearance (-Jok-)rless to pale yellow, clear CIAT[6]

liquid
Boiling Point 174-176 °C at 760 mmHg [31[61[7]
Melting Point -32 °Cto-50 °C [31[81I9]
Density ~0.969 g/mL at 25 °C [5][7][10]
Refractive Index ~1.511 at 20 °C [71[10]

Experimental Protocols
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While a specific, detailed experimental protocol for 4-Methylanisole-d3 is not publicly
available, a general methodology for its use as an internal standard in a Gas Chromatography-
Mass Spectrometry (GC-MS) analysis is provided below. This protocol is representative of its
primary application.

Objective: To quantify the concentration of 4-methylanisole (analyte) in a sample matrix (e.g.,
plasma, environmental water) using 4-Methylanisole-d3 as an internal standard.

Materials:

Analyte standard: 4-methylanisole

Internal Standard (1S): 4-Methylanisole-d3

Sample matrix

Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Methodology:

o Preparation of Standard Solutions:

o Prepare a stock solution of the analyte (e.g., 1 mg/mL) in a suitable solvent.

o Prepare a stock solution of the internal standard, 4-Methylanisole-d3 (e.g., 1 mg/mL).

o Create a series of calibration standards by spiking a known amount of the analyte stock
solution into the blank matrix to achieve a range of concentrations.

e Sample Preparation:

o To a known volume of the sample (e.g., 1 mL), add a precise volume of the 4-
Methylanisole-d3 internal standard working solution. The amount of IS added should be
consistent across all samples, calibrators, and quality controls.
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o Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., 2 mL of
dichloromethane).

o Vortex the mixture for 2 minutes to ensure thorough mixing.

o Centrifuge the sample to separate the organic and aqueous layers.

o Carefully transfer the organic layer to a clean tube.

o Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

o Evaporate the solvent under a gentle stream of nitrogen to a small volume (e.g., 100 pL).

o

Transfer the final extract to a GC vial for analysis.

GC-MS Analysis:

o Injection: Inject 1 pL of the prepared sample onto the GC-MS system.

o Gas Chromatography: Use a temperature program that effectively separates the analyte
and internal standard from other matrix components. A typical program might start at 60°C,
hold for 1 minute, then ramp to 250°C at 10°C/min.

o Mass Spectrometry: Operate the mass spectrometer in Selected lon Monitoring (SIM)
mode.

= Monitor a characteristic ion for 4-methylanisole (e.g., m/z 122).
= Monitor a characteristic ion for 4-Methylanisole-d3 (e.g., m/z 125).

Data Analysis:

[e]

Integrate the peak areas for both the analyte and the internal standard.

o

Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each
calibration standard.

o

Construct a calibration curve by plotting the response ratio against the known
concentration of the analyte in the calibration standards.
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o Determine the concentration of the analyte in the unknown samples by calculating their
response ratios and interpolating the concentration from the calibration curve.

Visualizations

The following diagram illustrates the general workflow for using 4-Methylanisole-d3 as an
internal standard in a quantitative analytical experiment.
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Experimental Workflow for Quantitative Analysis using an Internal Standard
Sample Preparation

1. Sample Collection
(e.g., Plasma, Water)

2. Spiking
(Add known amount of 4-Methylanisole-d3)

3. Liquid-Liquid Extraction
(e.g., with Dichloromethane)

4. Drying & Concentration
(Na2S04, N2 Evaporation)

ransfer to Vial

Instrumental Analysis

5. GC-MS Injection & Separation

6. Mass Spectrometry Detection
(SIM Mode: m/z 122 for Analyte, m/z 125 for IS)

Data Processing

7. Peak Integration
(Analyte & IS Areas)

\

8. Calibration Curve Construction
(Response Ratio vs. Concentration)

;

9. Quantification
(Determine Unknown Concentration)

;

Final Concentration

of 4-Methylanisole

Click to download full resolution via product page

Caption: Workflow for quantification using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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